BENGHE Foundational & Exploratory

Check Availability & Pricing

(R)-2-Amino-2-methyl-pentanoic Acid: A
Strategic Chiral Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

(R)-2-Amino-2-methyl-pentanoic
Compound Name:

acid
CAS No.: 110916-84-2
Cat. No.: B555764

Get Quote

Executive Summary

(R)-2-Amino-2-methyl-pentanoic acid (CAS: 110916-84-2) is an

-disubstituted amino acid that combines the structural rigidity of
-aminoisobutyric acid (Aib) with the lipophilicity of norvaline. Its quaternary

-carbon center acts as a "conformational lock," forcing peptide backbones into stable helical
structures (specifically

-helices) while rendering the adjacent peptide bonds nearly impervious to enzymatic hydrolysis.
This guide explores its utility as a "stability anchor” in drug discovery, detailing the specific
synthetic routes and coupling protocols required to overcome the steric hindrance inherent to
its structure.
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Chemical Profile & Structural Significance[1][2][3][4]

[5][6]
The "Alpha-Methyl Effect”

The defining feature of this building block is the substitution of the

-hydrogen with a methyl group. In standard amino acids, the
-hydrogen allows for a wide range of Ramachandran angles (

). Replacing it with a methyl group creates severe steric clashes with the carbonyl oxygen of
the preceding residue, drastically restricting the allowed conformational space.

e Thorpe-Ingold Effect: The geminal dimethyl-like effect (methyl + propyl) promotes ring
closure and helix formation.

o Helix Promotion: Unlike linear peptides which exist as random coils, peptides containing (R)-

-methylnorvaline strongly favor helical conformations (Type I/llI
-turns or
-helices).

» Proteolytic Resistance: Proteases (e.g., chymotrypsin, trypsin) require an accessible
backbone geometry and often an

-hydrogen to cleave peptide bonds. The quaternary center blocks the enzyme active site,
extending the half-life of therapeutic peptides from minutes to hours or days.

Structural Comparison

The diagram below illustrates the steric progression from Alanine to the target molecule.
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Figure 1: Structural Evolution and Steric Impact
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Figure 1: Evolution from natural Alanine to the conformationally restricted (R)-

-methylnorvaline.

Synthetic Routes & Manufacturing[5][7][8]

The synthesis of (R)-

-methylnorvaline is non-trivial due to the difficulty of creating a quaternary carbon center with
high enantiomeric excess (ee). The industry standard relies on Chiral Ni(ll) Schiff Base
Complexes (Belokon Chemistry), which offers scalability and high stereocontrol.

The Ni(ll)-BPB Method (Belokon's Complex)

This method utilizes a chiral auxiliary derived from proline or amino-benzophenone to
coordinate a Nickel(ll) ion, forming a planar template that directs incoming alkyl groups to a
specific face of the molecule.

Protocol Summary:

o Complex Formation: Condensation of a chiral auxiliary (e.g., (S)-BPB) with L-Alanine and
Ni(Il) ions forms the nucleophilic Glycine/Alanine equivalent.

o Asymmetric Alkylation: The complex is treated with a base (NaOH/KOH) and Propyl lodide.
The chiral ligand sterically blocks one face, forcing the propyl group to attack from the
opposite side.

¢ Hydrolysis: Mild acid hydrolysis (HCI) decomposes the complex, releasing the free amino
acid and allowing recovery of the chiral auxiliary.
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Figure 2: Thermodynamic Control via Ni(IT) Schiff Base Synthesis
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Figure 2: The Belokon Ni(ll) complex route allows for the recycling of the chiral auxiliary.

Experimental Protocols: Peptide Coupling

Coupling

-disubstituted amino acids is notoriously difficult. The steric bulk of the methyl and propyl
groups hinders the approach of the incoming amine. Standard reagents (EDC, HOB?t) often
result in incomplete coupling or extremely long reaction times.

The "Hard Coupling” Protocol
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For incorporating (R)-

-methylnorvaline into a peptide chain, the following hierarchy of reagents is recommended.

Method A: HATU/HOAL (Standard High-Efficiency)
« Reagents: HATU (1.2 eq), HOAt (1.2 eq), DIPEA (2.5 eq).
e Solvent: DMF or NMP (Polar aprotic solvents reduce aggregation).

e Procedure: Pre-activate the amino acid for 2-5 minutes before adding the resin/amine. Allow
reaction to proceed for 2—4 hours. Double coupling is often required.[1]

Method B: Acid Fluorides (For Difficult Sequences) When HATU fails, converting the amino
acid to an acid fluoride is the "nuclear option." Acid fluorides are highly reactive yet stable

enough to isolate.

e Reagent: TFFH (Fluoro-N,N,tetramethylformamidinium hexafluorophosphate) or Cyanuric

Fluoride.

o Mechanism: Generates an acyl fluoride (-COF) which is less sterically demanding than the
bulky OAt/OBt active esters.

e Protocol:
o Dissolve (R)-

-Me-Nva (1 eq) and TFFH (1 eq) in DCM.

o Add DIPEA (2 eq) and stir for 30 mins to generate the acid fluoride in situ.

o Add the amine component.[2][1][3][4][5]
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Figure 3: Decision Matrix for Sterically Hindered Couplings
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Figure 3: Selection strategy for coupling reagents based on steric demand.
Applications in Drug Discovery[13]

Peptidomimetics & Stability
(R)-
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-methylnorvaline is frequently used in SAR (Structure-Activity Relationship) studies to perform
a "Methyl Scan." By systematically replacing residues with their

-methyl counterparts, researchers can identify:

o Bioactive Conformation: If the analog retains potency, the bioactive conformation likely
resembles a helix or turn.

e Metabolic Hotspots: If the analog shows vastly improved half-life, the replaced site was likely
a primary cleavage point for proteases.

Case Study Context: Trofinetide & Aib Analogs

While specific proprietary drugs containing (R)-

-methylnorvaline are often undisclosed during development, its mechanism of action mirrors
that of Trofinetide (a Gly-2-MePro-Glu analog). In Trofinetide, the methylation of the proline
residue prevents degradation. Similarly, (R)-

-methylnorvaline is used to replace Leucine or Valine residues in peptide hormones (e.g., GLP-
1 analogs, antimicrobial peptides) to lock the amphipathic helix required for receptor binding
while preventing cleavage by DPP-IV or neutral endopeptidases.

Privileged Structures

The combination of the hydrophobic propyl chain and the rigid quaternary center makes this
amino acid a "privileged structure" for targeting G-Protein Coupled Receptors (GPCRSs), where
the ligand must penetrate a lipid membrane or hydrophobic pocket while maintaining a rigid
shape to activate the receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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